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Compound of Interest

Compound Name: EHop-016

Cat. No.: B607278

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal and
handling of EHop-016, a potent and selective Rac GTPase inhibitor. Adherence to these
procedures is critical to ensure personnel safety and environmental compliance.

l. Immediate Safety and Handling Precautions

Before handling EHop-016, it is imperative to consult the manufacturer's Safety Data Sheet
(SDS) for complete and detailed safety information. The following is a summary of key safety
precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), safety goggles, and a laboratory coat.

e Ventilation: Handle EHop-016 in a well-ventilated area, preferably in a chemical fume hood,
to minimize inhalation exposure.

« Avoid Contact: Avoid direct contact with skin, eyes, and clothing. In case of accidental
contact, flush the affected area with copious amounts of water and seek medical attention if
irritation persists.

 Ingestion and Inhalation: Avoid ingestion and inhalation of the compound. If ingested or
inhaled, seek immediate medical attention.
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Il. Proper Disposal Procedures

The disposal of EHop-016 and its contaminated materials must be conducted in accordance
with all applicable federal, state, and local regulations. As a research chemical, EHop-016
waste is generally considered chemical waste.

Step-by-Step Disposal Plan:
+ Waste Segregation:

o Solid Waste: Collect unused EHop-016 powder, contaminated personal protective
equipment (gloves, etc.), and any labware that has come into direct contact with the solid
compound in a dedicated, clearly labeled hazardous waste container.

o Liquid Waste: Solutions containing EHop-016 (e.g., dissolved in DMSO) should be
collected in a separate, sealed, and clearly labeled hazardous liquid waste container. Do
not mix with other solvent waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

» Container Labeling: All waste containers must be accurately labeled with the full chemical
name ("EHop-016"), the primary solvent (e.g., "Dimethyl Sulfoxide"), and the appropriate
hazard warnings (e.g., "Caution: Research Chemical - Handle with Care").

o Storage of Waste: Store waste containers in a designated, secure, and well-ventilated
secondary containment area, away from incompatible materials, until they are collected for
disposal.

¢ Arranging for Disposal: Contact your institution's EHS office to schedule a pickup for the
hazardous waste. Do not attempt to dispose of EHop-016 down the drain or in regular trash.

lll. Quantitative Data Summary

The following table summarizes key quantitative data for EHop-016, compiled from various
suppliers.
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Property Value Source
) Selleck Chemicals, Tocris

Molecular Weight 430.55 g/mol o

Bioscience

Selleck Chemicals, Tocris
CAS Number 1380432-32-5 o

Bioscience
Purity =>98% (HPLC) Tocris Bioscience
Solubility in DMSO 86 mg/mL (199.74 mM) Selleck Chemicals
Storage Temperature -20°C Tocris Bioscience

IV. Experimental Protocols Cited

While specific experimental protocols for the disposal of EHop-016 are not detailed in the
provided search results, the general procedure for handling and preparing solutions is outlined
by suppliers.

Preparation of a Stock Solution (Example):

To prepare a stock solution, the solid compound is typically dissolved in a suitable solvent,
such as Dimethyl Sulfoxide (DMSO). For instance, to achieve a 10 mM stock solution, 4.31 mg
of EHop-016 would be dissolved in 1 mL of DMSO. This process should be performed in a

chemical fume hood using appropriate PPE.

V. Visualized Workflows

The following diagrams illustrate the logical workflow for the proper handling and disposal of
EHop-016.
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[https://www.benchchem.com/product/b607278#ehop-016-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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